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Compound of Interest

Compound Name: 2,3-Dimethylquinoxaline

Cat. No.: B146804 Get Quote

This guide provides comprehensive safety and logistical information for the handling and

disposal of 2,3-Dimethylquinoxaline, tailored for researchers, scientists, and drug

development professionals. Adherence to these procedures is critical for ensuring laboratory

safety and regulatory compliance.

Chemical Identifier:

Name: 2,3-Dimethylquinoxaline

CAS Number: 2379-55-7

Molecular Formula: C₁₀H₁₀N₂

Hazard Identification and Safety Data Summary
2,3-Dimethylquinoxaline is classified as a hazardous substance. The primary hazards include

acute oral toxicity, skin irritation, serious eye irritation, and potential respiratory irritation.[1][2]

The toxicological properties of this material have not been fully investigated, warranting

cautious handling.[3]
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Property Value Reference

Appearance Yellow-beige powder [3]

Physical State Powder Solid [2]

Odor No information available [2]

Melting Point/Range 102 - 107 °C / 215.6 - 224.6 °F [2]

Boiling Point/Range 257 - 259 °C / 494.6 - 498.2 °F [2]

Water Solubility Low water solubility [1][2]

Incompatible Materials
Strong oxidizing agents,

Strong acids, Strong bases
[1]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2,3-Dimethylquinoxaline to minimize

exposure and ensure personal safety.
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PPE Category Description Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.[4]

Protects against splashes and

airborne particles that can

cause serious eye irritation.[1]

[2]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).[4] It is

recommended to use double

gloves.

Prevents skin contact, which

can cause irritation.[1][2]

Skin and Body Protection

A long-sleeved laboratory coat

kept buttoned.[5] Disposable

coveralls may also be used.

Protects skin from accidental

contact with the chemical.[3]

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95) is required if there

is a risk of generating dust or if

work is not performed in a

fume hood.[5]

Prevents inhalation of the

powder, which may cause

respiratory tract irritation.[1][2]

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the safe handling of 2,3-Dimethylquinoxaline from receipt to

experimental use.

Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Ensure the container is properly labeled.

Storage:

Store in a tightly closed container in a cool, dry, well-ventilated area.[2][3]

Keep away from incompatible substances such as strong oxidizing agents, strong acids,

and strong bases.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_6_Methoxy_2_3_dimethylquinoxaline_A_Step_by_Step_Guide.pdf
https://www.fishersci.com/store/msds?partNumber=AC116780250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23313~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2014:28:38~~2%203-Dimethylquinoxaline~~
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_6_Methoxy_2_3_dimethylquinoxaline_A_Step_by_Step_Guide.pdf
https://www.fishersci.com/store/msds?partNumber=AC116780250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23313~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2014:28:38~~2%203-Dimethylquinoxaline~~
https://www.benchchem.com/pdf/Best_practices_for_handling_and_disposal_of_quinoxaline_2_3_diones.pdf
https://pim-resources.coleparmer.com/sds/81867.pdf
https://www.benchchem.com/pdf/Best_practices_for_handling_and_disposal_of_quinoxaline_2_3_diones.pdf
https://www.fishersci.com/store/msds?partNumber=AC116780250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23313~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2014:28:38~~2%203-Dimethylquinoxaline~~
https://www.benchchem.com/product/b146804?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23313~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2014:28:38~~2%203-Dimethylquinoxaline~~
https://pim-resources.coleparmer.com/sds/81867.pdf
https://www.fishersci.com/store/msds?partNumber=AC116780250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The storage area should be clearly marked with the appropriate hazard symbols.

Handling and Weighing:

All handling of 2,3-Dimethylquinoxaline powder must be conducted in a well-ventilated

area, preferably within a chemical fume hood, to minimize dust generation and inhalation.

[1][2]

Before handling, ensure an eyewash station and safety shower are readily accessible.[6]

Don all required PPE as specified in the table above.

When weighing, use a draft shield or perform the task in a fume hood to prevent the

powder from becoming airborne.

Use dedicated spatulas and weigh boats.

After weighing, securely close the container and wipe it with a damp cloth before returning

to storage.

Experimental Use:

When adding the compound to a reaction vessel, do so carefully to avoid splashing or

creating dust.

Maintain adequate ventilation throughout the experiment.

Spill and Emergency Procedures
Spill Cleanup:

Small Spills:

Evacuate the immediate area.

Wearing appropriate PPE, gently sweep or vacuum the spilled material and place it into a

suitable, sealed, and labeled container for disposal.[1][3]

Avoid generating dust.[1][3]
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Clean the spill area with a suitable solvent (e.g., ethanol) and dispose of the cleaning

materials as hazardous waste.

Large Spills:

Evacuate the laboratory and notify the institutional Environmental Health and Safety (EHS)

department immediately.[5]

Prevent the spill from entering drains or waterways.[5]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing.[3] Seek medical attention if irritation

persists.[5]

Inhalation: Remove the individual from exposure to fresh air immediately. If breathing is

difficult, administer oxygen. Seek medical attention.[3]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of water. Seek immediate medical attention.[3]

Disposal Plan
All waste containing 2,3-Dimethylquinoxaline must be treated as hazardous waste and

disposed of in accordance with local, state, and federal regulations.[1][5]

Waste Segregation:

Collect all unused 2,3-Dimethylquinoxaline and any materials contaminated with it (e.g.,

gloves, weigh boats, paper towels) in a dedicated, compatible, and clearly labeled

hazardous waste container.[6]

Waste Container:
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Use a leak-proof container with a secure lid.[4]

The container must be labeled with "Hazardous Waste" and the full chemical name: "2,3-
Dimethylquinoxaline".[4]

Waste Storage:

Store the hazardous waste container in a designated satellite accumulation area.

Keep the container closed except when adding waste.

Waste Pickup:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Workflow and Logic Diagrams
The following diagrams illustrate the key procedural workflows for handling and disposing of

2,3-Dimethylquinoxaline.
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Safe Handling Workflow

Preparation
- Don appropriate PPE

- Verify fume hood function

Weighing
- Use draft shield
- Minimize dust

Proceed

Transfer to Reaction
- Handle with care

Proceed

Cleanup
- Decontaminate surfaces

- Segregate waste

Experiment Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,3-Dimethylquinoxaline.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b146804?utm_src=pdf-body-img
https://www.benchchem.com/product/b146804?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Workflow

Collect Waste
- Unused chemical

- Contaminated items

Select & Label Container
- Compatible & leak-proof
- 'Hazardous Waste' label

Step 1

Store Safely
- Designated satellite area
- Keep container closed

Step 2

Arrange Pickup
- Contact EHS

Step 3

Click to download full resolution via product page

Caption: Step-by-step disposal plan for 2,3-Dimethylquinoxaline waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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